Cas no 2171559-04-7 (4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1H-pyrazol-4-yl)methylcarbamoyl}butanoic acid)

• Product Name: 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1H-pyrazol-4-yl)methylcarbamoyl}butanoic acid
• CAS No: 2171559-04-7
• MF: C₂₄H₂₄N₄O₅
• MW: 448.471165657043
• CID: 6580646
• PubChem ID: 165537688
• Update Time: 2025-06-12

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1H-pyrazol-4-yl)methylcarbamoyl}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1H-pyrazol-4-yl)methylcarbamoyl}butanoic acid
• EN300-1515347
• 4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-{[(1H-pyrazol-4-yl)methyl]carbamoyl}butanoic acid
• 2171559-04-7

• Inchi： 1S/C24H24N4O5/c29-22(30)10-9-21(23(31)25-11-15-12-26-27-13-15)28-24(32)33-14-20-18-7-3-1-5-16(18)17-6-2-4-8-19(17)20/h1-8,12-13,20-21H,9-11,14H2,(H,25,31)(H,26,27)(H,28,32)(H,29,30)
• InChI Key： NSQVHABOQGPIHN-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC1C=NNC=1)=O)CCC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 448.17466988g/mol
• Monoisotopic Mass: 448.17466988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 133Ų

Additional information on 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1H-pyrazol-4-yl)methylcarbamoyl}butanoic acid

Chemical Profile of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1H-pyrazol-4-yl)methylcarbamoyl}butanoic Acid (CAS No. 2171559-04-7)

4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1H-pyrazol-4-yl)methylcarbamoyl}butanoic acid, identified by its CAS number 2171559-04-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes fused aromatic rings and functional groups that contribute to its unique chemical properties and potential biological activities.

The molecular structure of 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1H-pyrazol-4-yl)methylcarbamoyl}butanoic acid comprises a butanoic acid backbone, which is bifunctionalized with amino and carbamoyl groups. The presence of a fluorenylmethoxycarbonyl (Fmoc) moiety at the amino position suggests its utility as a building block in peptide synthesis or as an intermediate in the development of more complex peptidomimetics. Additionally, the incorporation of a pyrazolylmethyl group on the carbamoyl side chain introduces further complexity, potentially enhancing the compound's binding affinity to biological targets.

In recent years, there has been a surge in research focused on the development of novel heterocyclic compounds for therapeutic applications. The pyrazole scaffold, in particular, has been extensively studied due to its versatility and prevalence in bioactive molecules. The presence of a 1H-pyrazol-4-ylmethyl group in 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1H-pyrazol-4-yl)methylcarbamoyl}butanoic acid aligns with this trend, making it a promising candidate for further exploration in drug discovery.

The Fmoc group is a well-established protecting group in peptide chemistry, used to safeguard the amino group during synthetic procedures. Its presence in this compound indicates that it may be employed as an intermediate in the synthesis of protected peptides or peptidomimetics. The strategic placement of the Fmoc group allows for controlled deprotection steps, enabling precise manipulation of the molecule's structure during subsequent chemical transformations.

One of the most compelling aspects of this compound is its potential to serve as a precursor for the development of novel therapeutic agents. The combination of fluorene and pyrazole moieties offers a unique structural motif that could interact with biological targets in ways not achievable with simpler molecules. This dual functionality makes it an attractive candidate for further investigation in areas such as oncology, immunology, and neurology.

The butanoic acid moiety at one end of the molecule provides a hydrophobic anchor, while the polar functional groups along its length contribute to solubility and binding interactions. This balance between hydrophobicity and polarity is crucial for optimizing pharmacokinetic properties, ensuring that the compound can reach its target site effectively within biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and modes of interaction between small molecules and biological targets with remarkable accuracy. These computational tools have been instrumental in guiding the design and optimization of molecules like 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1H-pyrazol-4-yl)methylcarbamoyl}butanoic acid. By leveraging these technologies, scientists can identify potential lead compounds more efficiently and accelerate the drug discovery process.

The synthesis of such complex molecules often presents significant challenges due to their intricate structures. However, modern synthetic methodologies have made considerable progress in addressing these challenges. Techniques such as multi-step organic synthesis, catalytic transformations, and automated purification processes have greatly enhanced the feasibility of producing highly functionalized compounds like this one.

In conclusion, 4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-{(1H-pyrazol-4-yl)methylcarbamoyl}butanoic acid (CAS No. 2171559-04-7) represents a fascinating example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups and potential applications make it a valuable asset in pharmaceutical research. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in the development of next-generation therapeutics.